Cas no 4467-92-9 (Phenol,2,4-dinitro-6-octyl-)

• Product Name: Phenol,2,4-dinitro-6-octyl-
• CAS No: 4467-92-9
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 333561
• PubChem ID: 3014283
• Update Time: 2025-04-19

Phenol,2,4-dinitro-6-octyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4-dinitro-6-octyl-
• 2,4-dinitro-6-octylphenol
• 4467-92-9
• SCHEMBL1857493
• DTXSID30196268
• Phenol, 2,4-dinitro-6-octyl-

• Inchi： 1S/C14H20N2O5/c1-2-3-4-5-6-7-8-11-9-12(15(18)19)10-13(14(11)17)16(20)21/h9-10,17H,2-8H2,1H3
• InChI Key： XQJDAXOHZWCJFD-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1CCCCCCCC)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 296.1373
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 106.51